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Cat. No.: B12406777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AChE-IN-24 is a novel, high-potency, selective acetylcholinesterase (AChE) inhibitor under

investigation for its potential therapeutic application in neurodegenerative diseases, particularly

Alzheimer's disease. By inhibiting AChE, AChE-IN-24 aims to increase the levels of the

neurotransmitter acetylcholine in the brain, which is crucial for memory and cognitive functions.

These application notes provide recommended dosages, experimental protocols, and relevant

biological pathways for the use of AChE-IN-24 in rodent models.

Mechanism of Action
AChE-IN-24 acts as a reversible inhibitor of the acetylcholinesterase enzyme. This enzyme is

responsible for the breakdown of acetylcholine in the synaptic cleft. By blocking the active site

of AChE, AChE-IN-24 increases the concentration and duration of action of acetylcholine,

thereby enhancing cholinergic neurotransmission. This mechanism is central to its potential

efficacy in ameliorating cognitive deficits associated with Alzheimer's disease.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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